Cas no 1261836-35-4 (2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261836-35-4
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4921109
• Update Time: 2025-06-27

2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-2-3-7(12(17)16-6)8-4-10(14)11(15)5-9(8)13/h2-5H,1H3,(H,16,17)
• InChI Key： WZSGWZQJCCIXCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(C)NC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine

Research Brief on 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine (CAS: 1261836-35-4): Recent Advances and Applications

2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine (CAS: 1261836-35-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a bioactive scaffold, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine involves a multi-step process, with recent advancements focusing on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high enantiomeric purity. The compound's structural features, including the hydroxy and trichlorophenyl groups, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies. These studies have identified the trichlorophenyl moiety as essential for binding to bacterial efflux pumps, a key target in antimicrobial drug development.

In terms of biological activity, 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine has exhibited potent inhibitory effects against multidrug-resistant (MDR) bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that the compound disrupts bacterial membrane integrity by targeting lipid II biosynthesis, a mechanism distinct from traditional antibiotics. This finding underscores its potential as a next-generation antimicrobial agent, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial properties, recent research has also explored the compound's anti-inflammatory effects. In vitro and in vivo studies have demonstrated its ability to modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its efficacy in a murine model of rheumatoid arthritis, where it significantly reduced joint inflammation and cartilage degradation. These findings suggest potential applications in treating chronic inflammatory diseases.

Despite these promising results, challenges remain in the clinical translation of 2-Hydroxy-6-methyl-3-(2,4,5-trichlorophenyl)pyridine. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further formulation optimization. Additionally, toxicity profiles must be thoroughly evaluated to ensure safety. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. The compound's versatility and unique mechanism of action position it as a valuable candidate for future drug development efforts in the chemical biology and pharmaceutical sectors.